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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B1671361 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on improving the solubility of enterobactin for

reliable and reproducible in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is enterobactin and why is its solubility a concern?

Enterobactin is a siderophore produced by Gram-negative bacteria, such as Escherichia coli,

to sequester iron from the environment.[1] It possesses an exceptionally high affinity for ferric

iron (Fe³⁺).[1] However, its complex cyclic structure makes it highly hydrophobic and practically

insoluble in aqueous solutions at neutral pH, which can pose a significant challenge for in vitro

biological assays that require aqueous buffer systems.

Q2: What are the recommended solvents for dissolving enterobactin?

Enterobactin is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most

commonly recommended solvent for preparing stock solutions.[2] Other solvents that can be

used include methanol, acetone, dioxane, and a mixture of acetonitrile and water.

Q3: How can I prepare a stock solution of enterobactin?

For a standard stock solution, dissolve enterobactin in 100% DMSO at a concentration of 10

mg/mL. Alternatively, a mixture of acetonitrile and water (9:1 v/v) can be used to achieve the
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same concentration. For long-term storage, it is advisable to store the stock solution at -20°C

or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[3]

Q4: My enterobactin is not dissolving completely. What should I do?

If you encounter solubility issues, gentle heating at 37°C and sonication in an ultrasonic bath

can aid in the dissolution process.[3] Ensure the vial is tightly sealed to prevent solvent

evaporation.

Q5: How does pH affect the solubility of enterobactin in aqueous solutions?

Enterobactin's solubility in aqueous solutions is pH-dependent. It is practically insoluble at

neutral pH but its solubility increases in alkaline conditions (pH 7 to 8).[4] At low pH,

enterobactin coordinates iron in a "salicylate mode," while in the neutral and alkaline pH

range, it uses the "catecholate mode."[4]

Q6: Can I prepare enterobactin solutions for in vivo studies?

Yes, specific solvent systems have been developed for in vivo applications. These typically

involve a combination of DMSO with other co-solvents and surfactants to ensure

biocompatibility and stability. Refer to the detailed protocols section for specific formulations.[5]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

Enterobactin's low aqueous

solubility.

1. Decrease the final

concentration of enterobactin

in the assay. 2. Increase the

percentage of organic co-

solvent (e.g., DMSO) in the

final assay buffer, ensuring it

does not exceed the tolerance

level of your biological system.

3. Adjust the pH of the final

buffer to a slightly alkaline

range (pH 7.5-8.0) if your

assay permits.

Inconsistent assay results
Degradation of enterobactin

stock solution.

1. Prepare fresh stock

solutions regularly. 2. Store

stock solutions in small, single-

use aliquots at -20°C or -80°C

to minimize freeze-thaw

cycles.[3] 3. Protect stock

solutions from light.

Difficulty dissolving the

lyophilized powder

Poor quality of the solvent or

insufficient agitation.

1. Use high-purity, anhydrous

DMSO. 2. After adding the

solvent, vortex the vial

thoroughly. 3. If necessary, use

gentle warming (37°C) and

sonication to facilitate

dissolution.[3]

Quantitative Solubility Data
The following table summarizes the reported solubility of enterobactin in various solvents.
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Solvent Concentration Reference

DMSO 10 mg/mL

Acetonitrile:Water (9:1) 10 mg/mL

Acetonitrile 0.1 - 1 mg/mL (Slightly soluble) [6]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL [5]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL [5]

10% DMSO, 90% Corn Oil 2.5 mg/mL (Suspended) [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Enterobactin
Stock Solution in DMSO
Materials:

Enterobactin (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Allow the vial of lyophilized enterobactin to equilibrate to room temperature before opening.

Add the appropriate volume of DMSO to the vial to achieve a final concentration of 10

mg/mL.

Vortex the vial thoroughly until the powder is completely dissolved.

If necessary, gently warm the vial to 37°C or sonicate for a few minutes to aid dissolution.[3]
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Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5]

Protocol 2: Preparation of Ferric-Enterobactin Complex
for In Vitro Assays
Materials:

Enterobactin stock solution (e.g., 6.4 mM in DMSO)

Ferric chloride (FeCl₃) solution (e.g., 6.4 mM in water)

HEPES buffer (75 mM, pH 7.5)

Sterile microcentrifuge tubes

Procedure:

In a sterile microcentrifuge tube, mix the enterobactin stock solution with 1.2 equivalents of

the FeCl₃ solution.[7]

Incubate the mixture for 2 minutes at room temperature. A color change should be observed.

[7]

Dilute the mixture with HEPES buffer (75 mM, pH 7.5) to the desired final concentration of

the ferric-enterobactin complex (e.g., 128 µM).[7]

Allow the solution to stand at room temperature for at least 1 hour before use in assays.[7]

The formation of the ferric-enterobactin complex can be confirmed by UV-Vis spectroscopy,

with characteristic absorbance peaks at approximately 340 nm and 496 nm.[7]

Protocol 3: Quantification of Catechol Siderophores
using the Arnow Assay
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This colorimetric assay can be used to determine the concentration of enterobactin in a

solution.

Materials:

Sample containing enterobactin

0.5 N HCl

Nitrite-molybdate reagent (1g sodium nitrite and 1g sodium molybdate dissolved in 10 mL

water)

1 N NaOH

2,3-dihydroxybenzoic acid (DHBA) for standard curve

Spectrophotometer

Procedure:

To 1 mL of the enterobactin-containing sample, add the following reagents sequentially:

1 mL of 0.5 N HCl

1 mL of nitrite-molybdate reagent

1 mL of 1 N NaOH

1 mL of H₂O

Mix the solution well after each addition.

Measure the absorbance of the final solution at 510 nm.[8]

Prepare a standard curve using known concentrations of DHBA to quantify the enterobactin
concentration in the sample.[8]
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Below are diagrams illustrating key pathways and interactions involving enterobactin.

Chorismate IsochorismateEntC 2,3-Dihydroxybenzoate
(DHB)

EntB DHB-SerineEntD, EntE, EntF EnterobactinCyclization

Click to download full resolution via product page

Caption: Enterobactin Biosynthesis Pathway.[9]
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Caption: Ferric-Enterobactin Uptake in E. coli.[1]
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Caption: Siderocalin-Mediated Sequestration of Enterobactin.[10]
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Caption: Role of Enterobactin in Oxidative Stress Response.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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